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Compound of Interest

Compound Name: Allantoic acid

Cat. No.: B017059 Get Quote

Essential Safety and Handling Guide for Allantoic
Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Allantoic acid. It includes detailed

operational and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Safety Data Summary
Allantoic acid is classified with the following hazards:

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation[1]

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation[1]

Respiratory Irritation

(Category 3)
GHS07 Warning

H335: May cause

respiratory irritation[1]

Personal Protective Equipment (PPE) Protocol
To mitigate the risks associated with handling Allantoic acid, the following personal protective

equipment is mandatory.

Eye and Face Protection:
Safety Glasses with Side Shields: As a minimum requirement to protect against splashes

and airborne particles.

Chemical Safety Goggles: To be worn when there is a higher risk of splashing.

Face Shield: In addition to safety goggles, a face shield is required when handling large

quantities or when there is a significant risk of splashing.

Skin and Body Protection:
Laboratory Coat: A standard lab coat should be worn to protect clothing and skin from

incidental contact.

Chemical-Resistant Gloves: Nitrile or latex gloves are suitable for handling Allantoic acid.[2]

Always inspect gloves for any signs of degradation or puncture before use.

Closed-Toe Shoes: These are required to protect the feet from spills and falling objects.[2]

Respiratory Protection:
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Fume Hood: All handling of Allantoic acid powder should be conducted in a certified

chemical fume hood to avoid inhalation of dust.

Dust Mask/Respirator: In situations where a fume hood is not available or if dust generation

is unavoidable, a NIOSH-approved dust mask or respirator should be used.[3]

Operational Plan for Handling Allantoic Acid
Follow these step-by-step procedures for the safe handling of Allantoic acid.

Pre-Handling Preparations:
Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

SDS for Allantoic acid.[1]

Ensure Proper Ventilation: Confirm that the work area, preferably a chemical fume hood, is

well-ventilated.[1]

Assemble all necessary PPE: Put on all required personal protective equipment as outlined

above.

Prepare a clean workspace: Ensure the work area is free of clutter and any incompatible

materials.

Locate emergency equipment: Be aware of the location of the nearest eyewash station,

safety shower, and fire extinguisher.

Handling Procedure:
Weighing and Transferring:

Perform all weighing and transferring of Allantoic acid powder inside a chemical fume

hood to minimize dust exposure.

Use a spatula or other appropriate tool to handle the powder. Avoid creating dust clouds.

Preparing Solutions:
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When dissolving Allantoic acid, add the powder slowly to the solvent to prevent

splashing.

Keep the container covered as much as possible during dissolution.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminate all

equipment used.

Wash hands thoroughly with soap and water after handling is complete, even if gloves

were worn.[1]

First Aid Measures:
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.[1]

Remove contaminated clothing and wash it before reuse.[1]

Inhalation: If inhaled, move the person into fresh air.[1] If not breathing, give artificial

respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.[1]

Disposal Plan for Allantoic Acid Waste
Allantoic acid and its containers must be disposed of in accordance with local, state, and

federal regulations.

Waste Segregation and Collection:
Solid Waste:

Collect any unused Allantoic acid powder and any materials contaminated with the

powder (e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed
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container for chemical waste.

Liquid Waste:

Solutions containing Allantoic acid should be collected in a designated, labeled container

for hazardous chemical waste. Do not pour down the drain.

Contaminated PPE:

Used gloves, disposable lab coats, and other contaminated PPE should be placed in a

designated hazardous waste container.

Disposal Procedure:
Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full

chemical name "Allantoic acid".

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the proper disposal of the chemical waste.

Workflow for Handling and Disposal of Allantoic
Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b017059?utm_src=pdf-body
https://www.benchchem.com/product/b017059?utm_src=pdf-body
https://www.benchchem.com/product/b017059?utm_src=pdf-body
https://www.benchchem.com/product/b017059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal of Allantoic Acid

Preparation

Handling (in Fume Hood)

Post-Handling

Disposal

Review SDS

Don PPE

Prepare Workspace

Weigh & Transfer

Prepare Solution

Decontaminate Area

Wash Hands

Segregate Waste

Label Waste

Store Waste

EHS Pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b017059?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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